Cas no 54166-91-5 (Acetic acid, chlorooxo-, propyl ester)

Acetic acid, chlorooxo-, propyl ester structure
54166-91-5 structure
Product Name:Acetic acid, chlorooxo-, propyl ester
CAS No:54166-91-5
MF:C5H7ClO3
MW:150.560281038284
CID:355243
PubChem ID:15209103
Update Time:2025-04-19

Acetic acid, chlorooxo-, propyl ester Chemical and Physical Properties

Names and Identifiers

    • Acetic acid, chlorooxo-, propyl ester
    • Chlorooxoacetic acid propyl ester
    • propyl 2-chloro-2-oxoacetate
    • 54166-91-5
    • DTXSID90570040
    • Propyl chloro(oxo)acetate
    • SCHEMBL9408854
    • Propylchlorglyoxylat
    • Inchi: 1S/C5H7ClO3/c1-2-3-9-5(8)4(6)7/h2-3H2,1H3
    • InChI Key: SPDFUQSXHXWHLI-UHFFFAOYSA-N
    • SMILES: ClC(C(=O)OCCC)=O

Computed Properties

  • Exact Mass: 150.00841
  • Monoisotopic Mass: 150.0083718g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 121
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • Density: 1.3157 (rough estimate)
  • Boiling Point: 207.06°C (rough estimate)
  • Refractive Index: 1.4400 (estimate)
  • PSA: 43.37
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